Cas no 1040070-42-5 (1-Propanone, 1-(5-bromo-2-benzofuranyl)-2,2-dimethyl-)

• Product Name: 1-Propanone, 1-(5-bromo-2-benzofuranyl)-2,2-dimethyl-
• CAS No: 1040070-42-5
• MF: C₁₃H₁₃BrO₂
• MW: 281.145123243332
• CID: 5820116
• PubChem ID: 28826226
• Update Time: 2025-06-03

1-Propanone, 1-(5-bromo-2-benzofuranyl)-2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 1-(5-bromo-2-benzofuranyl)-2,2-dimethyl-
• 1-(5-Bromobenzofuran-2-yl)-2,2-dimethylpropan-1-one
• AKOS008927110
• 1-(5-bromo-1-benzofuran-2-yl)-2,2-dimethylpropan-1-one
• 1040070-42-5
• CS-0272407
• EN300-744893

• Inchi： 1S/C13H13BrO2/c1-13(2,3)12(15)11-7-8-6-9(14)4-5-10(8)16-11/h4-7H,1-3H3
• InChI Key： ZIPSQKBEEXUSGZ-UHFFFAOYSA-N
• SMILES： C(C1=CC2=CC(Br)=CC=C2O1)(=O)C(C)(C)C

Computed Properties

• Exact Mass: 280.00989g/mol
• Monoisotopic Mass: 280.00989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 30.2Ų

Experimental Properties

• Density: 1.380±0.06 g/cm3(Predicted)
• Boiling Point: 341.8±22.0 °C(Predicted)

Additional information on 1-Propanone, 1-(5-bromo-2-benzofuranyl)-2,2-dimethyl-

Chemical Profile of 1-Propanone, 1-(5-bromo-2-benzofuranyl)-2,2-dimethyl (CAS No. 1040070-42-5)

1-Propanone, 1-(5-bromo-2-benzofuranyl)-2,2-dimethyl, identified by the Chemical Abstracts Service Number (CAS No.) 1040070-42-5, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and synthetic biology due to its unique structural and functional attributes. This compound belongs to the class of α,β-unsaturated ketones, which are widely recognized for their versatile reactivity and utility in the synthesis of bioactive molecules. The presence of both a benzofuranyl moiety and a bromo substituent on the propyl chain introduces distinct electronic and steric properties, making it a valuable intermediate in the development of novel therapeutic agents.

The structural framework of 1-Propanone, 1-(5-bromo-2-benzofuranyl)-2,2-dimethyl consists of an isopropyl ketone core substituted with a 5-bromo-2-benzofuranyl group. This configuration imparts significant potential for further functionalization, enabling the construction of complex scaffolds that mimic natural products or designed heterocycles. The benzofuranyl ring itself is a privileged structure in medicinal chemistry, frequently found in bioactive compounds due to its ability to engage in π-stacking interactions and hydrogen bonding, which are critical for molecular recognition processes.

In recent years, there has been a surge in research focused on leveraging such structural motifs to develop innovative treatments for various diseases. The bromine atom attached to the benzofuranyl ring serves as a handle for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing biaryl systems. These systems are prevalent in many pharmacologically active molecules, including kinase inhibitors and antiviral agents. The dimethyl substitution on the carbonyl carbon enhances electrophilicity, facilitating nucleophilic additions that can be harnessed to build more elaborate structures.

One of the most compelling aspects of 1-Propanone, 1-(5-bromo-2-benzofuranyl)-2,2-dimethyl is its potential application in drug discovery programs targeting neurological disorders. Benzofuranyl derivatives have been extensively studied for their role as GABA receptor modulators and monoamine oxidase inhibitors. The brominated version of this compound may exhibit enhanced binding affinity or altered pharmacokinetic properties compared to its unsubstiuted analogs. Preliminary computational studies suggest that the bromine atom can influence the conformational flexibility of the benzofuranyl ring, potentially modulating receptor interactions.

The synthesis of 1-Propanone, 1-(5-bromo-2-benzofuranyl)-2,2-dimethyl typically involves multi-step organic transformations starting from commercially available precursors such as benzofuran and acetone derivatives. Key steps often include bromination at the desired position on the benzofuran ring followed by condensation with an appropriate alkylating agent to introduce the isopropyl group at the carbonyl position. Advanced synthetic methodologies, including transition-metal-catalyzed reactions and flow chemistry techniques, have been employed to improve yield and scalability.

The pharmaceutical industry has shown particular interest in this compound due to its potential as a building block for next-generation therapeutics. Researchers are exploring its utility in generating libraries of analogs for high-throughput screening (HTS) campaigns aimed at identifying novel drug candidates. The combination of electronic diversity provided by the benzofuran moiety and steric bulk from the dimethyl groups allows for fine-tuning of physicochemical properties such as solubility and metabolic stability.

Moreover, 1-Propanone, 1-(5-bromo-2-benzofuranyl)-2,2-dimethyl has found applications beyond traditional pharmaceuticals. Its unique reactivity makes it a valuable tool in materials science for designing functional polymers and liquid crystals. The ability to incorporate this compound into polymer backbones can lead to materials with tailored optical or electronic properties, which are desirable for applications in optoelectronics and coatings.

Recent advances in computational chemistry have enabled more accurate predictions of the biological activity of this compound. Molecular docking studies indicate that it may interact with proteins involved in inflammatory pathways or signal transduction cascades. These findings align with ongoing efforts to develop small-molecule modulators that can regulate aberrant cellular processes without significant off-target effects.

The environmental impact of synthesizing and utilizing 1-Propanone, 1-(5-bromo-2-benzofuranyl)-2,2-dimethyl is also a consideration within green chemistry frameworks. Efforts are being made to optimize synthetic routes toward higher atom economy and reduced waste generation. Solvent-free reactions and catalytic methods are being explored as alternatives to traditional approaches involving large quantities of organic solvents.

In conclusion,1-Propanone, 1-(5-bromo-2-benzofuranyl)-2,2-dimethyl (CAS No. 1040070-42-5) represents a fascinating chemical entity with broad utility across multiple disciplines. Its unique structural features position it as a key intermediate in pharmaceutical synthesis while also offering potential applications in materials science and biotechnology. As research continues to uncover new methodologies for functionalization and application development, this compound will undoubtedly remain at forefront scientific inquiry.